ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(4-methyl-8-methylsulfanylquinolin-2-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C19H24N2O2S/c1-4-23-19(22)14-8-10-21(11-9-14)17-12-13(2)15-6-5-7-16(24-3)18(15)20-17/h5-7,12,14H,4,8-11H2,1-3H3
• InChI Key: FPRLMKFKKMRFCD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=NC3=C(C=CC=C3SC)C(=C2)C
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

Ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate, also known as EMD-281014, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It is a member of the quinoline family of compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate is not fully understood. However, it has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. Additionally, ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate has been shown to have anti-inflammatory effects and to inhibit the production of cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

Ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate has several advantages for lab experiments. It has been shown to have activity against a range of cancer cell lines, making it a potential candidate for cancer research. Additionally, it has been shown to have activity against HIV-1 and hepatitis C virus, making it a potential candidate for antiviral research. However, ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate also has some limitations for lab experiments. It is a relatively complex compound to synthesize, which may limit its availability for research. Additionally, its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate. One area of research could be to further investigate its potential as a cancer treatment. This could involve studying its effects on different types of cancer cells and in animal models. Another area of research could be to investigate its potential as an antiviral treatment. This could involve studying its effects on other viruses and in animal models. Additionally, further research could be done to better understand its mechanism of action and to design experiments to study its effects.

Synthesis Methods

The synthesis method for ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate involves several steps. The first step involves the reaction of 4-methyl-2-quinolinecarboxylic acid with thionyl chloride to form 4-methyl-2-chloroquinoline. The second step involves the reaction of 4-methyl-2-chloroquinoline with methyl mercaptan to form 4-methyl-8-(methylthio)-2-quinoline. The third step involves the reaction of 4-methyl-8-(methylthio)-2-quinoline with piperidine and ethyl chloroformate to form ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate has been extensively studied for its potential use in various scientific research applications. It has been shown to have activity against a range of cancer cell lines, including breast, lung, and prostate cancer. It has also been shown to have activity against HIV-1 and hepatitis C virus. Additionally, ethyl 1-[4-methyl-8-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.